![molecular formula C11H9Cl2NO3S B070513 4-(Pyridin-4-yloxy)benzene-1-sulfonyl chloride hydrochloride CAS No. 192330-49-7](/img/structure/B70513.png)
4-(Pyridin-4-yloxy)benzene-1-sulfonyl chloride hydrochloride
Overview
Description
“4-(Pyridin-4-yloxy)benzene-1-sulfonyl chloride hydrochloride” is a chemical compound with the CAS Number: 192330-49-7 . It has a molecular weight of 306.17 . The compound is solid in physical form .
Molecular Structure Analysis
The IUPAC name of the compound is 4-(4-pyridinyloxy)benzenesulfonyl chloride hydrochloride . The InChI code is 1S/C11H8ClNO3S.ClH/c12-17(14,15)11-3-1-9(2-4-11)16-10-5-7-13-8-6-10;/h1-8H;1H .Physical And Chemical Properties Analysis
The compound has a storage temperature requirement of room temperature in an inert atmosphere .Scientific Research Applications
Chemical Synthesis
This compound is used in chemical synthesis . It can be synthesized by adding chlorosulfonic acid dropwise to a stirred solution of 4-phenoxy-pyridine in chloroform at 0°C .
Biological Evaluation
A series of 4-(pyridin-4-yloxy)benzamide derivatives containing a 1,2,3-triazole fragment were designed, synthesized, and their inhibitory activity against A549, HeLa, and MCF-7 cancer cell lines was evaluated . Most compounds exhibited moderate to potent antitumor activity against the three cell lines .
Antitumor Activity
The compound showed promising antitumor activity. The promising compound B26 showed stronger inhibitory activity than Golvatinib, with IC50 values of 3.22, 4.33, and 5.82 μM against A549, HeLa, and MCF-7 cell lines, respectively .
Structure-Activity Relationships (SARs)
The modification of the terminal benzene ring with a single electron-withdrawing substituent (fluorine atom) and the introduction of a pyridine amide chain with a strong hydrophilic group (morpholine) to the hinge region greatly improved the antitumor activity .
Pharmacological Experiments
The optimal compound B26 showed potent biological activity in some pharmacological experiments in vitro, such as cell morphology study, dose-dependent test, kinase activity assay, and cell cycle experiment .
Molecular Docking Simulation
The molecular docking simulation was performed to further explore the binding mode of compound B26 with c-Met .
Safety and Hazards
properties
IUPAC Name |
4-pyridin-4-yloxybenzenesulfonyl chloride;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO3S.ClH/c12-17(14,15)11-3-1-9(2-4-11)16-10-5-7-13-8-6-10;/h1-8H;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILYZFHJHELGXFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=CC=NC=C2)S(=O)(=O)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl2NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370645 | |
Record name | 4-[(Pyridin-4-yl)oxy]benzene-1-sulfonyl chloride--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Pyridin-4-yloxy)benzene-1-sulfonyl chloride hydrochloride | |
CAS RN |
192330-49-7 | |
Record name | 4-[(Pyridin-4-yl)oxy]benzene-1-sulfonyl chloride--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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